Cas no 99357-88-7 (5-(aminocarbonyl)-2-methylbenzoic acid)

• Product Name: 5-(aminocarbonyl)-2-methylbenzoic acid
• CAS No: 99357-88-7
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2114697
• Update Time: 2025-11-05

5-(aminocarbonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(aminocarbonyl)-2-methylBenzoic acid
• 5-carbamoyl-2-methylbenzoic acid
• CID 59273634
• 6-methyl-isophthalamic acid
• Benzoic acid, 5-(aminocarbonyl)-2-methyl-
• 5-(aminocarbonyl)-2-methylbenzoic acid

• Inchi： 1S/C9H9NO3/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13)
• InChI Key： LZMONZCDSLCIAC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(N)=O)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 80.4

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±35.0 °C(Predicted)
• pka: 3.60±0.25(Predicted)